5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 5-methyl-N-naphthalen-2-yl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H17N3O/c1-15-20(14-22-24(15)19-9-3-2-4-10-19)21(25)23-18-12-11-16-7-5-6-8-17(16)13-18/h2-14H,1H3,(H,23,25)
• InChI Key: YUYABIQSSCRRAA-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3=CC4=CC=CC=C4C=C3

Description

5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide, also known as MNPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide has shown potential in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory effects. Studies have shown that 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide has exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide is not fully understood, but studies suggest that it may interact with various molecular targets, including enzymes and receptors. 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide has been found to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It may also bind to specific receptors in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects, including reducing oxidative stress and inflammation, inducing apoptosis in cancer cells, and improving cognitive function. 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide has also been found to have a low toxicity profile, making it a potentially safe compound for therapeutic use.

Advantages and Limitations for Lab Experiments

One advantage of 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide for lab experiments is its relatively simple synthesis method and high yield. 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide also has a low toxicity profile, making it a safer option for in vitro and in vivo studies. However, one limitation is that 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide's mechanism of action is not fully understood, which may make it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide research. One area of interest is its potential as a cancer therapy, particularly in combination with other drugs or therapies. 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide's neuroprotective effects also make it a promising candidate for neurodegenerative disease treatment. Additionally, further studies are needed to fully understand 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide's mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide involves the reaction of 2-naphthylamine, phenylhydrazine, and 4-methyl-3-nitrobenzoic acid in the presence of a catalyst and solvent. The product is then purified through recrystallization to obtain 5-methyl-N-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carboxamide in a high yield and purity.